Cas no 915921-29-8 (1-(Benzo[c][1,2,5]oxadiazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(Benzo[c][1,2,5]oxadiazol-5-yl)-N-methylmethanamine
• CAS No: 915921-29-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 996570
• PubChem ID: 28063471
• Update Time: 2025-04-20

1-(Benzo[c][1,2,5]oxadiazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[c][1,2,5]oxadiazol-5-yl)-N-methylmethanamine
• 1-(2,1,3-Benzoxadiazol-5-yl)-N-methylmethanamine
• 2,1,3-Benzoxadiazole-5-methanamine, N-methyl-
• 915921-29-8
• AKOS006282790
• (2,1,3-benzoxadiazol-5-ylmethyl)methylamine

• MDL： MFCD08059787
• Inchi： 1S/C8H9N3O/c1-9-5-6-2-3-7-8(4-6)11-12-10-7/h2-4,9H,5H2,1H3
• InChI Key： MJQBYUUVVNHZLZ-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(=CC2=N1)CNC

Computed Properties

• Exact Mass: 163.075
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 0.5